N-(2-hydroxy-4-{3-hydroxy-4-[(2-propylpentanoyl)amino]benzyl}phenyl)-2-propylpentanamide

• Molecular Formula: C29H42N2O4
• Molecular Weight: 482.7 g/mol
• IUPAC Name: N-[2-hydroxy-4-[[3-hydroxy-4-(2-propylpentanoylamino)phenyl]methyl]phenyl]-2-propylpentanamide
• InChI: InChI=1S/C29H42N2O4/c1-5-9-22(10-6-2)28(34)30-24-15-13-20(18-26(24)32)17-21-14-16-25(27(33)19-21)31-29(35)23(11-7-3)12-8-4/h13-16,18-19,22-23,32-33H,5-12,17H2,1-4H3,(H,30,34)(H,31,35)
• InChI Key: HKGCMZNDNNRDGO-UHFFFAOYSA-N
• SMILES: CCCC(CCC)C(=O)NC1=C(C=C(C=C1)CC2=CC(=C(C=C2)NC(=O)C(CCC)CCC)O)O

Description

N-(2-hydroxy-4-{3-hydroxy-4-[(2-propylpentanoyl)amino]benzyl}phenyl)-2-propylpentanamide, also known as C21H33N2O4, is a novel compound that has gained attention for its potential use in scientific research. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of N-(2-hydroxy-4-{3-hydroxy-4-[(2-propylpentanoyl)amino]benzyl}phenyl)-2-propylpentanamide involves the inhibition of the NF-κB pathway, which is involved in the regulation of inflammation and immune response. This compound has also been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
N-(2-hydroxy-4-{3-hydroxy-4-[(2-propylpentanoyl)amino]benzyl}phenyl)-2-propylpentanamide has been shown to have several biochemical and physiological effects. This compound has been shown to reduce inflammation and oxidative stress, as well as improve insulin sensitivity and glucose metabolism. Additionally, this compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-hydroxy-4-{3-hydroxy-4-[(2-propylpentanoyl)amino]benzyl}phenyl)-2-propylpentanamide in lab experiments include its anti-inflammatory and antioxidant properties, as well as its potential use in the treatment of various diseases. However, the limitations of using this compound include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several potential future directions for the study of N-(2-hydroxy-4-{3-hydroxy-4-[(2-propylpentanoyl)amino]benzyl}phenyl)-2-propylpentanamide. These include further studies on its potential use in the treatment of various diseases, as well as studies on its safety and toxicity. Additionally, future research could focus on the development of new derivatives of this compound with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of N-(2-hydroxy-4-{3-hydroxy-4-[(2-propylpentanoyl)amino]benzyl}phenyl)-2-propylpentanamide involves several steps. The first step involves the reaction of 2-bromo-4'-hydroxyacetophenone with 3-hydroxy-4-aminobenzylamine to form compound 1. Compound 1 is then reacted with 2-propylpentanoyl chloride to form compound 2. Finally, compound 2 is reacted with 2-amino-2-methyl-1-propanol to form N-(2-hydroxy-4-{3-hydroxy-4-[(2-propylpentanoyl)amino]benzyl}phenyl)-2-propylpentanamide.

Scientific Research Applications

N-(2-hydroxy-4-{3-hydroxy-4-[(2-propylpentanoyl)amino]benzyl}phenyl)-2-propylpentanamide has been studied for its potential use in scientific research. This compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.